Cas no 2680560-47-6 (2-2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamidobutanoic acid)

• Product Name: 2-2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamidobutanoic acid
• CAS No: 2680560-47-6
• MF: C₁₀H₁₁F₃N₂O₃S
• MW: 296.266151666641
• CID: 5630275
• PubChem ID: 165938450
• Update Time: 2025-05-20

2-2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680560-47-6
• 2-[2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamido]butanoic acid
• EN300-28289447
• 2-2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamidobutanoic acid

• Inchi： 1S/C10H11F3N2O3S/c1-3-6(7(16)17)15(8(18)10(11,12)13)9-14-5(2)4-19-9/h4,6H,3H2,1-2H3,(H,16,17)
• InChI Key： FPIJELHXJSTWRF-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1N(C(C(F)(F)F)=O)C(C(=O)O)CC

Computed Properties

• Exact Mass: 296.04424788g/mol
• Monoisotopic Mass: 296.04424788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamidobutanoic acid

Introduction to 2-2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamidobutanoic acid (CAS No. 2680560-47-6)

2-2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamidobutanoic acid, identified by the chemical compound code CAS No. 2680560-47-6, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of derivatives featuring a trifluoromethyl group and a thiazole moiety, which are well-documented for their broad spectrum of biological activities. The structural framework of this molecule incorporates an acetamidobutanoic acid backbone, further enhancing its potential as a pharmacophore in drug design and development.

The presence of the trifluoromethyl group in the molecular structure is particularly noteworthy. This functional group is renowned for its ability to modulate metabolic pathways and enhance binding affinity to biological targets. In recent years, trifluoromethyl-containing compounds have been extensively studied due to their role in improving pharmacokinetic properties such as bioavailability and metabolic stability. The incorporation of this group into 2-2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamidobutanoic acid suggests that it may exhibit enhanced efficacy and selectivity in therapeutic applications.

The thiazole ring is another critical feature of this compound. Thiazole derivatives are ubiquitous in nature and have been extensively explored for their pharmacological properties. They are known to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The specific substitution pattern in 4-methyl-1,3-thiazol-2-yl enhances the molecular diversity and functional potential of the compound. This moiety not only contributes to the overall stability of the molecule but also interacts favorably with biological targets, making it a valuable component in medicinal chemistry.

The acetamidobutanoic acid moiety further complements the structural complexity of CAS No. 2680560-47-6. This functional group is commonly found in many bioactive molecules and serves as a hinge point for further derivatization. The amide bond within this moiety can participate in hydrogen bonding interactions, which are crucial for receptor binding and drug-receptor interactions. Such interactions are fundamental to the mechanism of action of many therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like CAS No. 2680560-47-6 with greater accuracy. These computational tools allow for the rapid screening of virtual libraries of compounds, identifying those with high potential for binding to specific biological targets. The structural features of this compound make it an attractive candidate for further investigation in drug discovery programs.

In the realm of medicinal chemistry, the synthesis and optimization of novel scaffolds remain a cornerstone of innovation. CAS No. 2680560-47-6 exemplifies the importance of structural diversity in developing effective therapeutic agents. The combination of a trifluoromethyl group, a thiazole ring, and an acetamidobutanoic acid moiety creates a unique molecular profile that warrants further exploration.

One particularly intriguing aspect of this compound is its potential application in modulating enzyme activity. Enzymes play a pivotal role in numerous biological pathways, and their inhibition or activation can lead to therapeutic benefits. The structural features of CAS No. 2680560-47-6, particularly the trifluoromethyl group and the thiazole ring, suggest that it may interact with enzymes in a manner that alters their activity.

The field of drug discovery has seen significant advancements due to the development of high-throughput screening technologies and combinatorial chemistry platforms. These tools have accelerated the process of identifying lead compounds for further development. CAS No. 2680560-47-6 represents an example of how novel molecular entities can be generated through rational design principles.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorine's ability to influence electronic properties, metabolic stability, and binding affinity makes it an invaluable element in drug design. The presence of multiple fluorine atoms in CAS No. 2680560-47-6 underscores its potential as a pharmacologically active molecule.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 2680560-47-6 will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge synthetic methodologies with advanced computational techniques will further enhance our ability to develop novel therapeutics based on such complex molecular architectures.

In conclusion,CAS No. 2680560-47-6, with its unique structural features including the trifluoromethyl group,4-methyl-1,3-thiazol-2-yl, and acetamidobutanoic acid moiety,represents a promising candidate for further exploration in pharmaceutical research。 Its potential applications span across various therapeutic areas due to its multifaceted structural attributes,making it a subject of great interest for medicinal chemists worldwide.